3-benzyl-6-(3-methylpiperidine-1-carbonyl)-1H,2H,3H,9H-[1,2,4]triazolo[3,2-b]quinazoline-2,9-dithione

• IUPAC Name: [3-benzyl-2,9-bis(sulfanylidene)-1H-[1,2,4]triazolo[5,1-b]quinazolin-6-yl]-(3-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C23H23N5OS2/c1-15-6-5-11-26(13-15)20(29)17-9-10-18-19(12-17)24-22-27(14-16-7-3-2-4-8-16)23(31)25-28(22)21(18)30/h2-4,7-10,12,15H,5-6,11,13-14H2,1H3,(H,25,31)
• InChI Key: SKBVBUWMCSXRPB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CC3=C(C=C2)C(=S)N4C(=N3)N(C(=S)N4)CC5=CC=CC=C5
• Molecular Formula: C23H23N5OS2
• Molecular Weight: 449.6 g/mol
• CAS No.: 2320268-21-9

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and heterocyclic rings, including a triazole and a quinazoline ring. Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic ring with two carbon atoms and three nitrogen atoms. Quinazolines are a class of organic compounds that consist of two fused six-membered simple aromatic rings, a benzene ring and a pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the triazole ring and the quinazoline ring would likely result in these rings being planar. The benzyl group and the 3-methylpiperidine-1-carbonyl group would add further complexity to the structure.

Chemical Reactions Analysis

Triazoles and quinazolines can undergo a variety of chemical reactions. For example, triazoles can react with carboxylic acids to form amides, and quinazolines can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and heterocyclic rings. For example, the presence of nitrogen in the rings would likely result in the compound having a relatively high melting point and being soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Many triazole and quinazoline derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on the specific properties of the compound. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research could explore the synthesis of this compound and its derivatives, investigate their physical and chemical properties, and evaluate their potential applications, particularly in the field of medicinal chemistry.